2,4-dichloro-N-[3-methyl-1-(4-methyl-5-{[2-(1-naphthylamino)-2-oxoethyl]thio}-4H-1,2,4-triazol-3-yl)butyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[3-methyl-1-[4-methyl-5-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]butyl]benzamide
• InChI: InChI=1S/C27H27Cl2N5O2S/c1-16(2)13-23(31-26(36)20-12-11-18(28)14-21(20)29)25-32-33-27(34(25)3)37-15-24(35)30-22-10-6-8-17-7-4-5-9-19(17)22/h4-12,14,16,23H,13,15H2,1-3H3,(H,30,35)(H,31,36)
• InChI Key: UMFGAQOFXHLPIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C1=NN=C(N1C)SCC(=O)NC2=CC=CC3=CC=CC=C32)NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C27H27Cl2N5O2S
• Molecular Weight: 556.5 g/mol

Description

The compound “2,4-dichloro-N-[3-methyl-1-(4-methyl-5-{[2-(1-naphthylamino)-2-oxoethyl]thio}-4H-1,2,4-triazol-3-yl)butyl]benzamide” is a complex organic molecule with several functional groups. It contains a benzamide group, a triazole group, and a naphthylamino group, among others.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the triazole ring could be formed using a click reaction or other similar methods.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The presence of the dichlorobenzene and naphthyl groups would likely make the compound aromatic.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of the amide and triazole groups could potentially make it reactive towards certain nucleophiles or electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, and stability would be influenced by the functional groups present.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s difficult to predict the exact hazards associated with this compound.

Future Directions

The study and development of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and more.